Bisnorbiotin
Bisnorbiotin
Bisnorbiotin is a heterocyclic fatty acid.
Brand Name:
Vulcanchem
CAS No.:
16968-98-2
VCID:
VC20829111
InChI:
InChI=1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1
SMILES:
C1C2C(C(S1)CCC(=O)O)NC(=O)N2
Molecular Formula:
C8H12N2O3S
Molecular Weight:
216.26 g/mol
Bisnorbiotin
CAS No.: 16968-98-2
Cat. No.: VC20829111
Molecular Formula: C8H12N2O3S
Molecular Weight: 216.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bisnorbiotin is a heterocyclic fatty acid. |
|---|---|
| CAS No. | 16968-98-2 |
| Molecular Formula | C8H12N2O3S |
| Molecular Weight | 216.26 g/mol |
| IUPAC Name | 3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propanoic acid |
| Standard InChI | InChI=1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1 |
| Standard InChI Key | QDFGCLSCEPNVQP-VPLCAKHXSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCC(=O)O)NC(=O)N2 |
| SMILES | C1C2C(C(S1)CCC(=O)O)NC(=O)N2 |
| Canonical SMILES | C1C2C(C(S1)CCC(=O)O)NC(=O)N2 |
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